molecular formula C29H35FN4O4S B1574930 Biotin-FF-FMK

Biotin-FF-FMK

Cat. No.: B1574930
M. Wt: 554.6814
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Biotin-FF-FMK (HB00023) is a synthetic peptide inhibitor with the molecular formula C29H35FN4O4S and a molecular weight of 554.68 g/mol . It belongs to the fluoromethylketone (FMK) class of caspase inhibitors, which irreversibly bind to cysteine proteases. The "FF" sequence denotes the peptide backbone (phenylalanine-phenylalanine), while the biotin moiety enables affinity-based detection or purification via streptavidin-biotin interactions. This compound is widely used in apoptosis research to label or inhibit caspases in cellular assays .

Properties

Molecular Formula

C29H35FN4O4S

Molecular Weight

554.6814

Purity

95/98%

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Below is a detailed comparison of Biotin-FF-FMK with structurally and functionally related FMK-based inhibitors:

Structural and Functional Properties

Compound Molecular Formula Molecular Weight (g/mol) Functional Groups Target Specificity Detection Method
This compound (HB00023) C29H35FN4O4S 554.68 Biotin, FMK, phenylalanine residues Broad-spectrum caspases Streptavidin-based assays
Biotin-IETD-FMK (HB00020) C32H51FN6O11S 746.85 Biotin, FMK, IETD peptide sequence Caspase-8 Streptavidin-based assays
Z-FF-FMK (HB00021) C27H27FN2O4 462.50 Benzyloxycarbonyl (Z), FMK, FF Broad-spectrum caspases Antibody-based detection
Fitc-FF-FMK (HB00022) C41H34FN3O6S 715.80 Fluorescein isothiocyanate (FITC), FMK, FF Broad-spectrum caspases Fluorescence microscopy
Z-ASTD-FMK (HB00024) C24H33FN4O10 556.54 Benzyloxycarbonyl (Z), FMK, ASTD Caspase-3/7 Antibody-based detection
Key Observations:

Biotin vs. FITC vs. Z Groups :

  • This compound and Biotin-IETD-FMK are optimized for pull-down assays or western blotting due to their biotin tags .
  • Fitc-FF-FMK enables direct fluorescence-based tracking in live or fixed cells, bypassing secondary reagents .
  • Z-FF-FMK and Z-ASTD-FMK lack affinity tags, requiring antibody-based detection but offer smaller molecular weights for enhanced cell permeability .

Peptide Backbone Specificity :

  • The "IETD" sequence in Biotin-IETD-FMK confers selectivity for caspase-8, whereas "ASTD" in Z-ASTD-FMK targets caspase-3/7 .
  • Compounds with "FF" (e.g., this compound, Z-FF-FMK) exhibit broader caspase inhibition, useful for pan-caspase studies.

Molecular Weight Impact :

  • Lower molecular weight compounds like Z-FF-FMK (462.5 g/mol) may penetrate cells more efficiently than biotinylated analogs (e.g., this compound at 554.68 g/mol) .

Efficacy in Apoptosis Studies

  • This compound is ideal for post-lysis analysis due to its biotin tag, whereas Fitc-FF-FMK is preferred for real-time imaging .
  • Z-ASTD-FMK ’s caspase-3/7 specificity makes it suitable for studies focused on execution-phase apoptosis .

Critical Notes for Experimental Design

Detection Workflow :

  • Use this compound for streptavidin-HRP systems; avoid FITC-FF-FMK in peroxidase-based assays due to signal interference.

Cell Permeability :

  • Prioritize Z-FF-FMK or Z-ASTD-FMK for live-cell assays requiring rapid uptake.

Target Specificity :

  • Confirm caspase targets using sequence-specific inhibitors (e.g., Biotin-IETD-FMK for caspase-8).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.